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Compound of Interest

Compound Name: Desmethyl-VS-5584

Cat. No.: B612255 Get Quote

Introduction

Desmethyl-VS-5584 is a dimethyl analog of VS-5584, a potent and selective dual inhibitor of

PI3K (Phosphoinositide 3-kinase) and mTOR (mammalian target of rapamycin).[1][2][3] The

PI3K/AKT/mTOR signaling pathway is a critical regulator of cell proliferation, survival, and

growth, and its dysregulation is frequently observed in various cancers, including melanoma.[4]

[5][6][7] VS-5584 has demonstrated significant anti-melanoma activity by inhibiting this

pathway, leading to reduced cell viability and induction of apoptosis in A375 melanoma cells.[4]

[8] These application notes provide a summary of the effects of VS-5584 on A375 cells and

detailed protocols for relevant experiments. Given their structural similarity, the biological

activities of Desmethyl-VS-5584 are expected to be comparable to VS-5584.
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Parameter Concentration Result Reference

Cell Survival (MTT

Assay)
10 - 100 nM

Dose-dependent

inhibition
[4]

Cell Proliferation ([3H]

Thymidine

Incorporation)

10 - 100 nM Remarkable inhibition [4]

Clonogenicity 10 - 100 nM Remarkable inhibition [4]

Apoptosis (Histone-

DNA ELISA)
Dose-dependent Induction of apoptosis [4]

Apoptosis (Annexin V

FACS)
Dose-dependent Induction of apoptosis [4]

Caspase-3/-9 Activity Dose-dependent Increased activity [4]

Table 2: Molecular Effects of VS-5584 on A375 Melanoma Cells

Molecular Target
Effect of VS-5584
Treatment

Reference

AKT Activation Blocked [4]

mTOR Activation Blocked [4]

Cyclin D1 Expression Downregulated [4][5]

Bcl-xL Expression No significant effect [4]

Bcl-2 Expression No significant effect [4]

Experimental Protocols
A375 Cell Culture and Drug Treatment
Materials:

A375 human melanoma cell line
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Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Desmethyl-VS-5584 (or VS-5584)

Dimethyl sulfoxide (DMSO)

Phosphate Buffered Saline (PBS)

Protocol:

Culture A375 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at

37°C in a humidified atmosphere of 5% CO2.

Subculture the cells every 2-3 days when they reach 80-90% confluency.

Prepare a stock solution of Desmethyl-VS-5584 in DMSO.

For experiments, seed A375 cells in appropriate culture vessels (e.g., 96-well plates, 6-well

plates) and allow them to attach overnight.

Treat the cells with the desired concentrations of Desmethyl-VS-5584 or vehicle control

(DMSO) for the indicated time periods.

Cell Viability Assessment (MTT Assay)
Materials:

A375 cells

96-well plates

Desmethyl-VS-5584
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or acidified isopropanol)

Microplate reader

Protocol:

Seed 5,000 A375 cells per well in a 96-well plate and incubate overnight.

Treat the cells with various concentrations of Desmethyl-VS-5584 for 48 hours.[4]

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)
Materials:

A375 cells

6-well plates

Desmethyl-VS-5584

Annexin V-FITC Apoptosis Detection Kit

Propidium Iodide (PI)

Binding Buffer

Flow cytometer
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Protocol:

Seed A375 cells in 6-well plates and treat with Desmethyl-VS-5584 for the desired time.

Harvest the cells by trypsinization and wash with cold PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within 1 hour.[9]

Western Blot Analysis
Materials:

A375 cells

6-well plates

Desmethyl-VS-5584

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-mTOR, anti-mTOR, anti-Cyclin D1,

anti-Caspase-3, anti-PARP, anti-GAPDH)
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HRP-conjugated secondary antibodies

Enhanced Chemiluminescence (ECL) substrate

Chemiluminescence imaging system

Protocol:

Treat A375 cells with Desmethyl-VS-5584 as required.

Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

Denature equal amounts of protein by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature.

Wash the membrane again and detect the protein bands using an ECL substrate and an

imaging system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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